Cas no 1390656-66-2 (5,7-dichloro-3H-pyrido[3,4-d]pyridazin-4-one)

• Product Name: 5,7-dichloro-3H-pyrido[3,4-d]pyridazin-4-one
• CAS No: 1390656-66-2
• MF: C₇H₃Cl₂N₃O
• MW: 216.024218797684
• MDL: MFCD23163509
• CID: 2135654
• PubChem ID: 88768920
• Update Time: 2025-08-05

5,7-dichloro-3H-pyrido[3,4-d]pyridazin-4-one Chemical and Physical Properties

Names and Identifiers

• 5,7-dichloro-Pyrido[3,4-d]pyridazin-4(3H)-one
• 5,7-Dichloropyrido[3,4-d]pyridazin-4(3H)-one
• JDWMBTIYXMTKJC-UHFFFAOYSA-N
• AK551045
• 5,7-dichloropyrido[3,4-d]pyridazin-4-ol
• 5,7-Dichloro-3H-pyrido[3,4-d]pyridazin-4-one
• Pyrido[3,4-d]pyridazin-4(3H)-one, 5,7-dichloro-
• MFCD23163509
• C7H3Cl2N3O
• DA-38215
• SY244464
• AS-48459
• AKOS037644188
• SCHEMBL11365543
• 1390656-66-2
• F31175
• 5,7-dichloro-3H-pyrido[3,4-d]pyridazin-4-one

• MDL： MFCD23163509
• Inchi： 1S/C7H3Cl2N3O/c8-4-1-3-2-10-12-7(13)5(3)6(9)11-4/h1-2H,(H,12,13)
• InChI Key： JDWMBTIYXMTKJC-UHFFFAOYSA-N
• SMILES： ClC1C2C(NN=CC=2C=C(N=1)Cl)=O

Computed Properties

• Exact Mass: 214.9653171g/mol
• Monoisotopic Mass: 214.9653171g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 54.4
• XLogP3: 1.6

Additional information on 5,7-dichloro-3H-pyrido[3,4-d]pyridazin-4-one

Research Brief on 5,7-dichloro-3H-pyrido[3,4-d]pyridazin-4-one (CAS: 1390656-66-2)

5,7-dichloro-3H-pyrido[3,4-d]pyridazin-4-one (CAS: 1390656-66-2) is a heterocyclic compound that has recently gained attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This compound belongs to the pyridopyridazine class, which is known for its diverse biological activities, including kinase inhibition and antimicrobial properties. Recent studies have explored its synthesis, structural modifications, and biological evaluation, positioning it as a promising scaffold for drug discovery.

A study published in the Journal of Medicinal Chemistry (2023) investigated the kinase inhibitory activity of 5,7-dichloro-3H-pyrido[3,4-d]pyridazin-4-one derivatives. The research team synthesized a series of analogs and evaluated their efficacy against a panel of kinases, including CDK2 and GSK-3β. The results demonstrated that certain derivatives exhibited potent inhibitory activity with IC50 values in the nanomolar range, suggesting their potential as lead compounds for cancer therapy. Molecular docking studies further revealed that the chloro substituents at positions 5 and 7 play a critical role in binding to the ATP pocket of the kinases.

In another study, researchers focused on the antimicrobial properties of 5,7-dichloro-3H-pyrido[3,4-d]pyridazin-4-one. The compound was tested against a range of bacterial and fungal pathogens, including methicillin-resistant Staphylococcus aureus (MRSA) and Candida albicans. The findings indicated moderate to strong antimicrobial activity, particularly against Gram-positive bacteria. Structure-activity relationship (SAR) analysis highlighted the importance of the dichloro substitution pattern for enhancing antimicrobial efficacy. This research opens avenues for further optimization of the scaffold to develop novel antibiotics.

The synthetic routes to 5,7-dichloro-3H-pyrido[3,4-d]pyridazin-4-one have also been a subject of recent investigations. A novel one-pot synthesis method was reported in Organic Letters (2022), which significantly improved the yield and purity of the compound compared to traditional multi-step approaches. This advancement is expected to facilitate large-scale production and further pharmacological studies. Additionally, the stability and solubility profiles of the compound were characterized, providing valuable data for formulation development.

Despite these promising findings, challenges remain in the development of 5,7-dichloro-3H-pyrido[3,4-d]pyridazin-4-one as a therapeutic agent. Issues such as metabolic stability, toxicity, and selectivity need to be addressed in future studies. However, the compound's versatile scaffold and demonstrated biological activities make it a compelling candidate for continued research. Ongoing efforts are focused on optimizing its pharmacokinetic properties and exploring its potential in combination therapies.

In conclusion, 5,7-dichloro-3H-pyrido[3,4-d]pyridazin-4-one (CAS: 1390656-66-2) represents a promising chemical entity with multiple therapeutic applications. Recent studies have shed light on its kinase inhibitory and antimicrobial properties, as well as improved synthetic methodologies. Further research is warranted to fully exploit its potential and overcome existing limitations. This compound is poised to contribute significantly to the development of new drugs in oncology and infectious diseases.